N-[3,5-bis(trifluoromethyl)phenyl]-4-[(dimethylamino)sulfonyl]benzamide

• Molecular Formula: C17H14F6N2O3S
• Molecular Weight: 440.4 g/mol
• IUPAC Name: N-[3,5-bis(trifluoromethyl)phenyl]-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C17H14F6N2O3S/c1-25(2)29(27,28)14-5-3-10(4-6-14)15(26)24-13-8-11(16(18,19)20)7-12(9-13)17(21,22)23/h3-9H,1-2H3,(H,24,26)
• InChI Key: QGAHIHONRSFINH-UHFFFAOYSA-N
• SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F

Description

N-[3,5-bis(trifluoromethyl)phenyl]-4-[(dimethylamino)sulfonyl]benzamide, also known as BAY 43-9006, is a small molecule inhibitor that has been extensively used in scientific research. It was initially developed as a drug candidate for the treatment of cancer, but its potential as a research tool has also been widely recognized. In

Mechanism of Action

N-[3,5-bis(trifluoromethyl)phenyl]-4-[(dimethylamino)sulfonyl]benzamide 43-9006 inhibits the activity of RAF kinases by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation of downstream targets in the MAPK/ERK signaling pathway, which is involved in cell proliferation and survival. This compound 43-9006 also inhibits the activity of VEGFR and PDGFR by binding to the ATP-binding site of the receptor tyrosine kinase domain. This prevents the activation of downstream signaling pathways involved in angiogenesis and cell survival.
Biochemical and Physiological Effects
This compound 43-9006 has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It also inhibits angiogenesis by blocking the activity of VEGFR and PDGFR. This compound 43-9006 has also been shown to have anti-inflammatory effects by inhibiting the activity of NF-κB, which is involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

N-[3,5-bis(trifluoromethyl)phenyl]-4-[(dimethylamino)sulfonyl]benzamide 43-9006 has several advantages as a research tool. It is a small molecule inhibitor that can be easily synthesized and has good bioavailability. It has also been extensively studied, and its mechanism of action is well understood. However, this compound 43-9006 also has some limitations. It has been shown to have off-target effects, which can complicate the interpretation of experimental results. It also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the use of N-[3,5-bis(trifluoromethyl)phenyl]-4-[(dimethylamino)sulfonyl]benzamide 43-9006 in scientific research. One area of interest is the development of combination therapies that target multiple signaling pathways involved in cancer progression. Another area of interest is the use of this compound 43-9006 in the study of angiogenesis and inflammation. Finally, there is interest in the development of new small molecule inhibitors that are more selective and have fewer off-target effects than this compound 43-9006.
Conclusion
In conclusion, this compound 43-9006 is a small molecule inhibitor that has been extensively used in scientific research. It inhibits multiple signaling pathways involved in cancer progression and has been shown to have a variety of biochemical and physiological effects. While it has several advantages as a research tool, it also has some limitations. There are several future directions for the use of this compound 43-9006 in scientific research, including the development of combination therapies and the study of angiogenesis and inflammation.

Synthesis Methods

The synthesis of N-[3,5-bis(trifluoromethyl)phenyl]-4-[(dimethylamino)sulfonyl]benzamide 43-9006 involves several steps, including the reaction of 3,5-bis(trifluoromethyl)aniline with 4-chlorobenzenesulfonyl chloride to obtain 3,5-bis(trifluoromethyl)phenyl 4-chlorobenzenesulfonate. The resulting compound is then reacted with N,N-dimethylformamide dimethyl acetal to obtain N-[3,5-bis(trifluoromethyl)phenyl]-4-formylbenzenesulfonamide. Finally, the formyl group is reduced to obtain this compound 43-9006.

Scientific Research Applications

N-[3,5-bis(trifluoromethyl)phenyl]-4-[(dimethylamino)sulfonyl]benzamide 43-9006 has been extensively used in scientific research due to its ability to inhibit multiple signaling pathways involved in cancer progression. It has been shown to inhibit the activity of RAF kinases, which are involved in the MAPK/ERK signaling pathway, as well as VEGFR and PDGFR, which are involved in the PI3K/AKT/mTOR signaling pathway. This compound 43-9006 has also been shown to induce apoptosis and inhibit angiogenesis in cancer cells.